Cas no 893930-50-2 (N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-phenylbutanamide)

• Product Name: N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-phenylbutanamide
• CAS No: 893930-50-2
• MF: C₂₁H₂₀ClN₃O₃S
• MW: 429.91980266571
• CID: 6477177
• Update Time: 2025-07-09

N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-phenylbutanamide
• Benzenebutanamide, N-[2-(4-chlorophenyl)-2,6-dihydro-5,5-dioxido-4H-thieno[3,4-c]pyrazol-3-yl]-

• Inchi： 1S/C21H20ClN3O3S/c22-16-9-11-17(12-10-16)25-21(18-13-29(27,28)14-19(18)24-25)23-20(26)8-4-7-15-5-2-1-3-6-15/h1-3,5-6,9-12H,4,7-8,13-14H2,(H,23,26)
• InChI Key： NAVOMYKKMGFCGG-UHFFFAOYSA-N
• SMILES： C1(CCCC(NC2N(C3=CC=C(Cl)C=C3)N=C3CS(=O)(=O)CC3=2)=O)=CC=CC=C1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 718.8±60.0 °C(Predicted)
• pka: 13.29±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-phenylbutanamide

N-2-(4-Chlorophenyl)-5,5-Dioxo-2H,4H,6H-5λ6-Thieno[3,4-c]Pyrazol-3-Yl-4-Phenylbutanamide: A Comprehensive Overview

The compound CAS No 893930-50-2, known as N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl-4-phenylbutanamide, represents a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a thienopyrazole ring system fused with a butanamide group. The presence of the chlorophenyl substituent further enhances its chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of thienopyrazole derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including enzymes and receptors involved in disease pathways. The thieno[3,4-c]pyrazole core of this molecule has been shown to exhibit remarkable bioactivity, particularly in anti-inflammatory and anti-cancer assays. Researchers have demonstrated that the substitution pattern on the pyrazole ring significantly influences its pharmacological properties. In this case, the 4-chlorophenyl group at position 2 and the phenylbutanamide moiety at position 3 contribute to both the structural stability and functional diversity of the compound.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thienopyrazole ring through cyclization reactions and subsequent functionalization to introduce the phenylbutanamide group. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. Such advancements underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug development.

From an application standpoint, this compound has shown promise in preclinical models for treating chronic inflammatory diseases. Its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 suggests potential utility in conditions like rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary studies indicate that it may also possess anti-proliferative effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy agents.

In terms of structural analysis, computational chemistry tools have been instrumental in understanding the molecular interactions of this compound. Docking studies reveal that its thienopyrazole moiety can effectively bind to target proteins through hydrogen bonding and hydrophobic interactions. The phenylbutanamide group further enhances solubility and permeability, which are critical factors for drug delivery.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to improve its bioavailability. Efforts are also underway to explore its mechanism of action in greater depth using advanced omics technologies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from laboratory research to clinical trials.

In conclusion, CAS No 893930-50-2, or N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-Yl-but anamide, stands as a testament to the intricate relationship between chemical structure and biological function. With its unique molecular architecture and promising therapeutic potential, this compound continues to be a focal point in both academic research and industrial development.